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For Researchers, Scientists, and Drug Development Professionals

Introduction
The precise and stable immobilization of biomolecules onto surfaces is a cornerstone of

modern biotechnology, enabling advancements in diagnostics, drug discovery, and

fundamental biological research. TCO-PEG3-aldehyde is a heterobifunctional linker designed

to facilitate a two-step, bio-orthogonal approach to biomolecule immobilization and subsequent

conjugation. This linker possesses an aldehyde group for the initial covalent attachment to

amine-functionalized surfaces and a trans-cyclooctene (TCO) group for the highly efficient and

specific "click" reaction with tetrazine-modified molecules.[1][2] The polyethylene glycol (PEG)

spacer enhances solubility and minimizes steric hindrance, preserving the biological activity of

the immobilized molecules.

These application notes provide detailed protocols for the functionalization of surfaces with

primary amines, the subsequent immobilization of TCO-PEG3-aldehyde, and the final

conjugation of a tetrazine-labeled biomolecule. Three common aldehyde-reactive

immobilization strategies are presented: reductive amination, oxime ligation, and hydrazone

ligation.
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The overall experimental workflow for immobilizing biomolecules using TCO-PEG3-aldehyde
involves three main stages: surface preparation, linker immobilization, and biomolecule

conjugation.
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Stage 1: Surface Preparation

Stage 2: Linker Immobilization

Stage 3: Biomolecule Conjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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